ethyl 3-methyl-1H-pyrrole-2-carboxylate

• IUPAC Name: ethyl 3-methyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C8H11NO2/c1-3-11-8(10)7-6(2)4-5-9-7/h4-5,9H,3H2,1-2H3
• InChI Key: FGILMAYWLMWCQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CN1)C
• Molecular Formula: C8H11NO2
• DSSTOX Substance ID: DTXSID40942036
• Molecular Weight: 153.18 g/mol
• CAS RN: 20032-32-0, 3284-47-7

Description

Ethyl 3-methyl-1H-pyrrole-2-carboxylate is a chemical compound with the molecular formula C8H11NO2. It has an average mass of 153.178 Da and a monoisotopic mass of 153.078979 Da.

Synthesis Analysis

The synthesis of pyrrole esters like this compound can be achieved through a simple enzymatic approach (Novozym 435) for transesterification. The best reaction conditions, which resulted in the optimum yield of 92%, were evaluated based on the effects of lipase type, solvent, lipase load, molecular sieves, substrate molar ratio of esters to alcohol, reaction temperature, reaction duration, and speed of agitation.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrrole ring attached to a carboxylate group. The pyrrole ring is a five-membered aromatic heterocycle, while the carboxylate group is an ester functional group.

Physical And Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3. Its boiling point is predicted to be 289.7±20.0 °C. The compound has a refractive index of 1.517.

Scientific Research Applications

• Organic Synthesis : Ethyl 3-methyl-1H-pyrrole-2-carboxylate derivatives are valuable in organic synthesis. For instance, Zhu et al. (2003) developed a phosphine-catalyzed [4 + 2] annulation method using similar compounds for the synthesis of tetrahydropyridines (Zhu, Lan, & Kwon, 2003). This demonstrates the compound's utility in creating complex organic structures.

• Synthetic Techniques Under Special Conditions : Khajuria et al. (2013, 2014) explored solvent-free synthesis techniques for derivatives of this compound under microwave irradiation, showing how different conditions can efficiently synthesize these compounds (Khajuria, Saini, & Kapoor, 2013); (Khajuria & Kapoor, 2014).

• Development of Pyrrole Derivatives : Dawadi and Lugtenburg (2011) demonstrated how this compound can be used to access a library of pyrrole derivatives, highlighting its role as a versatile starting material in the synthesis of complex organic molecules (Dawadi & Lugtenburg, 2011).

• Supramolecular Chemistry : Yin and Li (2006) studied pyrrole-2-carboxylates in the context of crystal engineering, revealing the potential of these compounds in forming robust supramolecular structures (Yin & Li, 2006).

• Chemosensors : Aysha et al. (2021) developed a new colorimetric chemosensor using a derivative of this compound, demonstrating its application in the detection of metal ions (Aysha, Mohamed, El-Sedik, & Youssef, 2021).

• Medicinal Chemistry : There's ongoing research in synthesizing novel compounds for potential antimicrobial applications, as demonstrated by studies on pyrrole-3-carboxamides which are structurally related to this compound (Unnamed authors, 2020).

• Computational Chemistry : Singh et al. (2013) conducted a computational study on a derivative, which provided insights into the electronic structure and interaction properties of such compounds (Singh, Kumar, Tiwari, Rawat, & Manohar, 2013).

Safety and Hazards

Ethyl 3-methyl-1H-pyrrole-2-carboxylate is harmful by inhalation, in contact with skin, and if swallowed. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed.

Mechanism of Action

Target of Action

Ethyl 3-methyl-1H-pyrrole-2-carboxylate is a derivative of pyrrole, a heterocyclic aromatic organic compound It’s worth noting that pyrrole derivatives have been found to bind with high affinity to multiple receptors , suggesting a broad spectrum of potential targets.

Mode of Action

It’s known that pyrrole derivatives can exhibit various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that the compound may interact with its targets to modulate these biological processes.

Biochemical Pathways

Given the wide range of biological activities associated with pyrrole derivatives , it can be inferred that this compound may influence multiple biochemical pathways.

Pharmacokinetics

The compound’s physicochemical properties such as its molecular weight (153178 Da), density (11±01 g/cm3), and boiling point (2485±200 °C at 760 mmHg) suggest that it may have good bioavailability .

Result of Action

Based on the biological activities of pyrrole derivatives , it can be inferred that this compound may have a wide range of effects at the molecular and cellular levels.

Action Environment

It’s important to note that factors such as temperature, ph, and the presence of other substances can potentially affect the action and stability of the compound .